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Compound of Interest

Compound Name: sodium;bromite

Cat. No.: B7822516 Get Quote

CAS Number: 7486-26-2

This technical guide provides an in-depth overview of sodium bromite (NaBrO₂), a significant

oxidizing agent with applications in both industrial and laboratory settings. This document is

intended for researchers, scientists, and drug development professionals, offering detailed

information on its chemical and physical properties, safety and handling procedures, and

experimental protocols.

Physicochemical and Toxicological Data
The following tables summarize the available quantitative data for sodium bromite. It is

important to note that specific experimental data for some properties of pure sodium bromite

are not widely available in the literature, with information often being extrapolated or qualitative.
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Property Value Source(s)

CAS Number 7486-26-2 [1][2]

Molecular Formula NaBrO₂ [1]

Molar Mass 134.89 g/mol [1][2]

Appearance Yellow or white crystalline solid [1]

Density
2.22 g/cm³ (for the trihydrate,

NaBrO₂·3H₂O)
[1]

Melting Point Data not available

Boiling Point Data not available

Solubility Highly soluble in water

Toxicological Data
Quantitative toxicity data, such as LD50 values, for sodium bromite are not readily available in

the public domain. The information below is based on qualitative statements from safety data

sheets.

Parameter Observation Source(s)

Acute Oral Toxicity Harmful if swallowed

Acute Inhalation Toxicity Harmful if inhaled

Skin Corrosion/Irritation Causes skin irritation [3]

Eye Damage/Irritation Causes serious eye irritation [3]

Carcinogenicity Data not available

Mutagenicity Data not available

Teratogenicity Data not available
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A comprehensive Safety Data Sheet (SDS) for sodium bromite is not consistently available

across suppliers. The following safety protocols are compiled from available data and general

best practices for handling strong oxidizing agents.

First-Aid Measures
Inhalation: Move the victim to fresh air. If breathing is difficult, administer oxygen. If not

breathing, give artificial respiration and seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water.[3] Seek medical attention if irritation persists.

Eye Contact: Rinse cautiously with water for at least 15 minutes.[3] Remove contact lenses,

if present and easy to do. Continue rinsing and consult a doctor.[3]

Ingestion: Rinse mouth with water.[3] Do not induce vomiting. Never give anything by mouth

to an unconscious person and seek immediate medical attention.[3]

Handling and Storage
Handling: Use in a well-ventilated area.[3] Wear appropriate personal protective equipment

(PPE), including safety goggles, gloves, and a lab coat.[3] Avoid the formation of dust and

aerosols.[3] Keep away from heat and sources of ignition.[3]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from incompatible materials such as strong acids and reducing agents.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear tightly fitting safety goggles.[3]

Skin Protection: Handle with chemical-resistant gloves. Wear impervious clothing to prevent

skin contact.[3]

Respiratory Protection: In case of insufficient ventilation, wear a suitable respirator.
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Preparation of an Aqueous Sodium Bromite Solution
This protocol is adapted from a patented method for the preparation of a stable aqueous

solution of sodium bromite. This procedure should be performed in a well-ventilated fume hood

with appropriate PPE.

Materials:

15% (w/w) Sodium hydroxide (NaOH) solution

Liquid bromine (Br₂)

A starting solution of sodium bromite (if available, to facilitate the reaction)

Reaction vessel equipped with a stirrer and cooling system

Procedure:

To a reaction vessel, add 1000 parts by weight of a 15% aqueous solution of sodium

hydroxide.

While stirring, cool the solution to a temperature between 10-20°C.

If available, add 100 to 200 parts by weight of a pre-existing sodium bromite aqueous

solution to the reaction mixture.

Slowly add 100 to 1000 parts by weight of liquid bromine to the stirred solution over several

hours, maintaining the temperature between 10-20°C.

After the addition of bromine is complete, continue to stir the reaction mixture for an

additional 2-3 hours at the same temperature.

Once the reaction is complete, stop stirring and allow the solution to stand for 6-8 hours.

Filter the resulting solution to remove any precipitates. The filtrate is the aqueous sodium

bromite solution.
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Sodium bromite is a known oxidizing agent capable of converting alcohols to aldehydes and

ketones.[1] The following is a general protocol for such an oxidation. Reaction conditions, such

as solvent, temperature, and reaction time, should be optimized for the specific substrate.

Materials:

Alcohol substrate

Sodium bromite (solid or aqueous solution)

An appropriate solvent (e.g., dichloromethane, acetonitrile)

A suitable acid or base catalyst (if required, to be determined empirically)

Procedure:

Dissolve the alcohol substrate in the chosen solvent in a round-bottom flask equipped with a

magnetic stirrer.

Slowly add a stoichiometric amount of sodium bromite to the solution. The addition should be

done in portions to control the reaction temperature.

If necessary, add a catalyst to initiate or accelerate the reaction.

Monitor the progress of the reaction using an appropriate analytical technique (e.g., TLC,

GC, or LC-MS).

Upon completion, quench the reaction by adding a reducing agent, such as a saturated

solution of sodium thiosulfate, to neutralize any remaining oxidant.

Perform an aqueous work-up to separate the organic product from the aqueous phase.

Dry the organic layer over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filter, and concentrate

the solvent under reduced pressure.

Purify the crude product using a suitable technique, such as column chromatography or

distillation.
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Visualizations
Safe Handling Workflow for Sodium Bromite
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Click to download full resolution via product page

Caption: A logical workflow for the safe handling of sodium bromite.

Experimental Workflow for Sodium Bromite Synthesis
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Synthesis

Product Isolation

Prepare 15% NaOH Solution

Cool NaOH to 10-20°C

Add Starter NaBrO₂ Solution

Slowly Add Liquid Bromine

Stir for 2-3 Hours at 10-20°C

Let Solution Stand for 6-8 Hours

Filter to Remove Precipitates

Collect Aqueous NaBrO₂

Click to download full resolution via product page

Caption: An experimental workflow for the synthesis of aqueous sodium bromite.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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